Cas no 88301-86-4 (Benzenamine, 2-(chloromethyl)-6-methyl-)

• Product Name: Benzenamine, 2-(chloromethyl)-6-methyl-
• CAS No: 88301-86-4
• MF: C₈H₁₀ClN
• MW: 155.624701023102
• CID: 638255
• PubChem ID: 13350302
• Update Time: 2025-04-23

Benzenamine, 2-(chloromethyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-(chloromethyl)-6-methyl-
• 2-(chloromethyl)-6-methylaniline
• AKOS006386614
• DTXSID90537875
• 88301-86-4

• Inchi： 1S/C8H10ClN/c1-6-3-2-4-7(5-9)8(6)10/h2-4H,5,10H2,1H3
• InChI Key： MRTPFROFKVXZRU-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=C(C)C=1N

Computed Properties

• Exact Mass: 155.0501770g/mol
• Monoisotopic Mass: 155.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides

Additional information on Benzenamine, 2-(chloromethyl)-6-methyl-

Benzenamine, 2-(Chloromethyl)-6-Methyl-: A Comprehensive Overview

Benzenamine, specifically 2-(chloromethyl)-6-methyl-benzenamine, is a unique chemical compound that has garnered significant attention in the field of biochemistry and pharmacology. This compound belongs to a class of aromatic amines, characterized by its distinct structure and potential applications in various biomedical research areas.

Recent studies have highlighted the importance of chloromethyl and methyl substituents in determining the chemical reactivity and biological activity of benzenamine derivatives. The presence of these groups enables the compound to participate in various enzymatic reactions, making it a valuable tool in drug discovery and development.

Beyond its structural uniqueness, 2-(chloromethyl)-6-methyl-benzenamine has shown promising potential in cancer research. Preclinical studies indicate that this compound can act as an inhibitor of certain enzymes implicated in tumor growth and metastasis. This makes it a subject of interest for researchers seeking novel therapeutic agents.

In the realm of biochemical assays, this benzenamine derivative has been employed to study enzyme kinetics and substrate specificity. Its ability to modulate enzymatic activity provides insights into its potential use as a research tool in academic and industrial laboratories.

Recent advancements in sustainable chemistry have also brought attention to the synthesis of benzenamine derivatives, including 2-(chloromethyl)-6-methyl-benzenamine. Researchers are exploring eco-friendly methods to produce this compound, aligning with global efforts to promote green chemistry practices.

Moreover, the compound's role in neurodegenerative disease research cannot be overlooked. Emerging evidence suggests that it may possess neuroprotective properties, offering a new avenue for combating conditions such as Alzheimer's and Parkinson's diseases.

Beyond its direct applications, 2-(chloromethyl)-6-methyl-benzenamine serves as a model system for studying molecular interactions in complex biological environments. Its use in molecular modeling and docking studies has enhanced our understanding of drug-receptor interactions.

In summary, Benzenamine, 2-(chloromethyl)-6-methyl-, is a multifaceted compound with significant implications in biomedical research. Its unique structure, combined with its diverse applications in cancer therapy, biochemical assays, and neurodegenerative disease research, positions it as an important tool for scientists and researchers.